Ethyl 1-((3,4-dichlorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[(3,4-dichlorophenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C20H22Cl2N4O3S/c1-3-29-19(28)13-5-4-8-25(10-13)16(12-6-7-14(21)15(22)9-12)17-18(27)26-20(30-17)23-11(2)24-26/h6-7,9,13,16,27H,3-5,8,10H2,1-2H3
• InChI Key: LAKJKZSIPCJVKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(C2=CC(=C(C=C2)Cl)Cl)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C20H22Cl2N4O3S
• Molecular Weight: 469.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the thiazolo[3,2-b][1,2,4]triazole ring, and the attachment of the ester group. Without specific information, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperidine ring would provide some degree of three-dimensionality to the molecule, while the various substituents would likely influence its overall shape and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ester group might make it somewhat polar, while the chlorine-substituted phenyl ring could increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs with a piperidine ring structure act on the central nervous system, so it’s possible that this compound could have similar effects.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promise in preclinical studies, it could be further developed and eventually tested in clinical trials.